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Compound of Interest

Compound Name: 5-Nitro-m-xylene-alpha,alpha’-diol

Cat. No.: B1330767

5-Nitro-m-xylene-alpha,alpha’-diol: A Review of
Available Data

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Nitro-m-xylene-alpha,alpha’-diol, also known by its IUPAC name [3-(hydroxymethyl)-5-
nitrophenyllmethanol, is a niche chemical compound with limited but specific applications noted
in the scientific literature. This technical overview consolidates the currently available data on
its properties and cited uses. Despite a comprehensive literature search, detailed experimental
protocols for its synthesis and its primary application, as well as any biological studies, remain
largely undocumented in peer-reviewed publications. The information presented herein is
primarily compiled from chemical supplier databases and general chemical reference works.

Physicochemical Properties

The fundamental physicochemical properties of 5-Nitro-m-xylene-alpha,alpha’-diol are
summarized in the table below. This data is consistently reported across various chemical
suppliers.[1][2][3][4]
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Property Value References
CAS Number 71176-55-1 [1112113114]
Molecular Formula CsHoNOa4 [1][4]
Molecular Weight 183.16 g/mol [1]

Melting Point 94-96 °C [2]
Appearance Solid

[3-(hydroxymethyl)-5-
Synonyms nitrophenyllmethanol, (5-Nitro-  [1][3]
1,3-phenylene)dimethanol

Synthesis

A detailed, peer-reviewed synthesis protocol for 5-Nitro-m-xylene-alpha,alpha’-diol could not
be identified in the current body of scientific literature. While general methods for the nitration
of xylene isomers and the synthesis of benzyl alcohol derivatives are known, a specific and
validated procedure for this particular molecule is not publicly available.[5][6][7][8][9][10][11]
The synthesis would likely involve the nitration of a suitable m-xylene derivative followed by the
introduction of the two hydroxyl groups. However, without a documented procedure, specifics
regarding reagents, reaction conditions, and purification methods remain speculative.

Applications in Chemical Sensing

The sole application cited for 5-Nitro-m-xylene-alpha,alpha’-diol is in the fabrication of a
chemical sensor for the detection of the explosive 2,4,6-trinitrotoluene (TNT).[1][2] This
detection is reportedly achieved through a technique known as planar integrated optical
waveguide attenuated total reflection spectrometry.[1][2]

The proposed mechanism involves the interaction between the diol compound and TNT,
leading to a measurable optical change. The hydroxyl groups of the diol may play a role in
forming charge-transfer complexes with the electron-deficient nitroaromatic compound, TNT.
[12][13]

Experimental Workflow for TNT Detection (Conceptual)
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While a specific, detailed experimental protocol is not available in the literature, a conceptual
workflow for such a sensor can be outlined based on general knowledge of the technique. This
diagram illustrates the likely steps involved in using 5-Nitro-m-xylene-alpha,alpha’-diol in a
waveguide-based sensor.
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Caption: Conceptual workflow for TNT detection using a 5-Nitro-m-xylene-alpha,alpha’-diol-
based sensor.

Biological and Toxicological Studies

There is a complete absence of any published studies on the biological activity, toxicological
profile, or potential signaling pathway interactions of 5-Nitro-m-xylene-alpha,alpha’-diol.
While toxicological data exists for related compounds such as xylene and various nitroaromatic
compounds, this information cannot be directly extrapolated to the diol derivative. Therefore, no
data on its effects in biological systems can be presented.

Conclusion

5-Nitro-m-xylene-alpha,alpha’-diol is a chemical compound with established physicochemical
properties but a very limited and poorly documented scientific footprint. Its primary cited use in
TNT detection is intriguing, but the lack of detailed experimental protocols for both its synthesis
and its application as a sensor severely hampers further research and development.
Furthermore, the absence of any biological or toxicological data means that its potential effects
on living systems are completely unknown. For researchers, scientists, and drug development
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professionals, this compound represents an area with a significant lack of foundational data,
and any future work would necessitate the development and publication of these fundamental
experimental details.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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